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Compound of Interest

Compound Name: PD-1-IN-17 TFA

Cat. No.: B10814277

For researchers, scientists, and drug development professionals handling PD-1-IN-17 TFA, a
comprehensive understanding of proper disposal procedures is critical for laboratory safety and
environmental protection. While a specific Safety Data Sheet (SDS) for PD-1-IN-17 TFA is not
readily available, the compound's name indicates it is a salt of Trifluoroacetic acid (TFA).
Therefore, its handling and disposal are governed by the hazardous properties of TFA.

Trifluoroacetic acid is a strong corrosive acid that can cause severe skin burns and eye
damage. It is also harmful if inhaled and is harmful to aquatic life with long-lasting effects. Due
to these hazards, PD-1-IN-17 TFA must not be disposed of down the drain. Instead, it should
be treated as a hazardous chemical waste and disposed of in accordance with institutional and
local regulations.

Key Disposal and Safety Information

Proper personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat, should be worn at all times when handling PD-1-IN-17 TFA. All
handling should be performed in a well-ventilated area, preferably within a chemical fume
hood.
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Incompatible

Hazard Class Primary Hazards . Disposal Method
Materials
Causes severe skin Collect as hazardous
Corrosive, Acutely burns and eye Strong bases, waste in a designated,
Toxic, Environmental damage, harmful if oxidizing agents, properly labeled, and
Hazard inhaled, harmful to metals. sealed container.
aquatic life. Arrange

« To cite this document: BenchChem. [Essential Safety and Disposal Guidance for PD-1-IN-17
TFA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10814277#pd-1-in-17-tfa-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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